Cas no 1027512-22-6 (3,5-Dibromo-2-iodobenzotrifluoride)

• Product Name: 3,5-Dibromo-2-iodobenzotrifluoride
• CAS No: 1027512-22-6
• MF: C₇H₂Br₂F₃I
• MW: 429.798463344574
• MDL: MFCD09800688
• CID: 4568559
• Update Time: 2025-08-02

3,5-Dibromo-2-iodobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-iodobenzotrifluoride
• Benzene, 1,5-dibromo-2-iodo-3-(trifluoromethyl)-

• MDL： MFCD09800688
• Inchi： 1S/C7H2Br2F3I/c8-3-1-4(7(10,11)12)6(13)5(9)2-3/h1-2H
• InChI Key： LCXCGSAPOMUSDJ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Br)=CC(C(F)(F)F)=C1I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 3,5-Dibromo-2-iodobenzotrifluoride

3,5-Dibromo-2-iodobenzotrifluoride (CAS No. 1027512-22-6): Properties, Applications, and Market Insights

3,5-Dibromo-2-iodobenzotrifluoride (CAS No. 1027512-22-6) is a halogenated aromatic compound with significant importance in organic synthesis and material science. This compound, often referred to as 3,5-dibromo-2-iodo benzotrifluoride, features a trifluoromethyl group (-CF₃) and three halogen substituents (two bromine atoms and one iodine atom) on its benzene ring. Its unique structure makes it a valuable intermediate in pharmaceutical, agrochemical, and specialty chemical industries.

The molecular formula of 3,5-Dibromo-2-iodobenzotrifluoride is C₇H₂Br₂IF₃, with a molecular weight of 438.80 g/mol. The presence of both bromine and iodine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in drug discovery and material synthesis. Researchers often search for "3,5-dibromo-2-iodobenzotrifluoride synthesis" or "CAS 1027512-22-6 applications" to explore its potential in advanced chemical processes.

One of the key advantages of 3,5-Dibromo-2-iodobenzotrifluoride is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The trifluoromethyl group contributes to the compound's lipophilicity, which is a desirable property in medicinal chemistry for improving drug bioavailability. Recent trends in organic chemistry highlight the growing demand for halogenated building blocks like 3,5-dibromo-2-iodo benzotrifluoride, particularly in the development of fluorinated pharmaceuticals and agrochemicals.

In material science, 3,5-Dibromo-2-iodobenzotrifluoride serves as a precursor for liquid crystals, OLED materials, and other high-performance polymers. The compound's ability to undergo selective halogen exchange reactions allows for the creation of diverse derivatives with tailored properties. Searches for "3,5-dibromo-2-iodobenzotrifluoride derivatives" or "CAS 1027512-22-6 in OLEDs" reflect the increasing interest in its applications beyond traditional chemistry.

The global market for 3,5-Dibromo-2-iodobenzotrifluoride has seen steady growth, driven by the expansion of the pharmaceutical and electronics industries. Manufacturers and suppliers often list this compound under alternative names such as "2-iodo-3,5-dibromobenzotrifluoride" or "benzene, 1,3-dibromo-5-iodo-2-(trifluoromethyl)-". Quality control parameters, including purity levels (typically ≥97%) and storage conditions (recommended at 2-8°C), are critical considerations for end-users.

Environmental and safety aspects of 3,5-Dibromo-2-iodobenzotrifluoride handling have gained attention in recent years. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with halogenated compounds. Researchers frequently inquire about "3,5-dibromo-2-iodobenzotrifluoride safety data" and "CAS 1027512-22-6 handling precautions" to ensure compliance with workplace safety standards.

Analytical characterization of 3,5-Dibromo-2-iodobenzotrifluoride typically involves techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis. The compound's distinctive spectral features make it easily identifiable in reaction mixtures. Recent advancements in analytical chemistry have enabled more precise quantification of 3,5-dibromo-2-iodo benzotrifluoride in complex matrices, supporting its use in quality control applications.

Future research directions for 3,5-Dibromo-2-iodobenzotrifluoride include exploring its potential in click chemistry and as a building block for metal-organic frameworks (MOFs). The compound's versatility continues to attract interest from both academic and industrial researchers, as evidenced by growing publications and patent applications referencing CAS 1027512-22-6. Sustainable synthesis methods and green chemistry approaches for producing 3,5-dibromo-2-iodobenzotrifluoride are emerging as important areas of investigation.

For researchers and industry professionals seeking 3,5-Dibromo-2-iodobenzotrifluoride, it's essential to verify suppliers' credentials and request certificates of analysis. The compound's pricing and availability may vary depending on market demand and production scale. Common queries like "where to buy 3,5-dibromo-2-iodobenzotrifluoride" or "CAS 1027512-22-6 suppliers" indicate the practical considerations for sourcing this specialty chemical.

In conclusion, 3,5-Dibromo-2-iodobenzotrifluoride (CAS No. 1027512-22-6) represents an important class of halogenated aromatic compounds with wide-ranging applications in modern chemistry. Its unique combination of bromine, iodine, and trifluoromethyl substituents offers numerous possibilities for structural modification and functionalization. As chemical research continues to advance, the role of 3,5-dibromo-2-iodo benzotrifluoride in developing new materials and bioactive compounds is expected to expand further.